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Compound of Interest

RUBIDIUM DIHYDROGEN
Compound Name:

PHOSPHATE
CAS No.: 13774-16-8
Cat. No.: B576540

Get Quote

Executive Summary
Rubidium Dihydrogen Phosphate (

, abbreviated as RDP) is a tetragonal phosphate salt belonging to the KDP (

) family of ferroelectric materials. While isomorphic to KDP, RDP distinguishes itself through
unique phase transition behaviors and proton conductivity profiles. This guide provides a
comprehensive technical analysis of RDP, focusing on its crystallographic stability, non-linear
optical (NLO) utility, and its emerging role in solid-state protonics.

Target Audience: Material Scientists, Physicists, and Pharmaceutical Researchers utilizing
advanced laser spectroscopy or solid-state electrolytes.

Part 1: Crystallography & Structural Phase
Transitions
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RDP exhibits a complex phase diagram governed by hydrogen bond ordering. Its utility is
defined by two critical temperature thresholds: the Curie point (

) and the high-temperature superionic transition/decomposition point.
Crystal Structure
At room temperature, RDP crystallizes in the Tetragonal system (Space Group:
).
 Lattice Parameters:

A,

A.

e Structural Motif: The structure consists of

tetrahedra linked by a network of O—H---O hydrogen bonds. The rubidium ions (

) occupy the interstices, balancing the charge.

The Ferroelectric Transition (Low Temperature)

Below the Curie temperature (

K), RDP undergoes a phase transition from the paraelectric tetragonal phase to a Ferroelectric
Orthorhombic phase (Space Group:

)

e Mechanism: This transition is driven by the ordering of protons within the hydrogen bond
network. In the paraelectric phase, protons are dynamically disordered between two
equilibrium sites. Below

, they freeze into an ordered arrangement, inducing spontaneous polarization along the c-
axis.

High-Temperature Behavior & Superionic Conductivity
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Unlike Cesium Dihydrogen Phosphate (
, CDP), which exhibits a stable superprotonic phase transition at
, RDP is thermodynamically unstable at ambient pressure before reaching a true melt.
e Decomposition vs. Conductivity: Upon heating above
, RDP tends to dehydrate and polymerize into polyphosphates (
) rather than entering a stable superionic solid phase.

 Stabilization: Recent research indicates that "superprotonic” conductivity in RDP-based
systems (often doped or in solid solutions like

) is achieved by suppressing dehydration via high steam partial pressure.

Part 2: Physical & Chemical Properties[2]
Physicochemical Data Profile[3]
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Property Value | Description Context

Formula

Molar Mass 186.47 g/mol

Density 2.86 glomd Significantly denser than KDP

(2.34 g/cm3) due to Rb mass.

Tetragonal (
Crystal System At 298 K.

)

Curie Temperature (
147 K (-126°C) Ferroelectric transition point.

)

Uniaxial negative (Values

Refractive Index , approx. at visible

)-[1]

Requires humidity-controlled

Hygroscopicit Moderate to High
¥d pIety J storage (<50% RH).

Appearance Colorless, transparent crystals  Vitreous luster.

Solubility Profile (Aqueous)

RDP is highly soluble in water, with solubility increasing significantly with temperature. This
property is critical for the slow evaporation growth method.
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Temperature (°C) Solubility (g / 100g Water)
0 43.3

20 65.0 (approx)

25 78.9

40 103.7

60 137.2

80 162.9

Data derived from standard solubility curves for alkali metal phosphates [Source 1.9].
Part 3: Synthesis & Crystal Growth Protocol
Objective: Growth of optical-quality RDP single crystals via the Slow Evaporation Technique.

Safety Note: Rubidium compounds are generally low-toxicity but should be handled with
standard laboratory PPE (gloves, goggles). Avoid inhalation of dust.

Materials

e Precursor: Rubidium Carbonate (

) or Rubidium Hydroxide (
).

e Acid: Orthophosphoric Acid (

, 85% ACS grade).

e Solvent: Ultra-pure deionized water (

Protocol Workflow
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» Stoichiometric Reaction: React Rubidium Carbonate with Phosphoric Acid in a 1:2 molar
ratio:

Control: Add acid slowly to prevent excessive effervescence.

« Filtration & Purification: Pass the resulting solution through a 0.22

m membrane filter to remove insoluble particulates. This is critical for optical quality.

e Supersaturation: Heat the solution to 40°C to ensure complete dissolution, then allow it to
equilibrate at the growth temperature (typically 25°C or 30°C).

o Crystal Growth (Slow Evaporation): Place the solution in a vibration-free environment. Cover
the vessel with a perforated film to control evaporation rate.

o Target Rate: <1 mm growth per day to minimize defects.

o Harvesting: Remove crystals when they reach desired size. Wash briefly with acetone (RDP
is insoluble in acetone) to remove surface water and prevent fogging.

Visualization: Synthesis Logic

Raw Materials R Slow Evaporation
(Rb2CO3 + H3PO4) xothermic/Gas Evolution (Controlled Hunidity)

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and growth of optical-quality RDP crystals.

Part 4: Applications in Research & Technology
Non-Linear Optics (NLO)

While KDP is the industry standard, RDP is used in specific electro-optic applications where the
rubidium cation alters the refractive index profile and electro-optic coefficients.

e Frequency Conversion: Used in Second Harmonic Generation (SHG) for solid-state lasers.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b576540/docs?utm_src=pdf-body-img#technical-guide-rbh-po-rubidium-dihydrogen-phosphate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Q-Switching: High optical damage threshold makes it suitable for Pockels cells in laser
cavities.

Solid-State Proton Conductors (Fuel Cells)

In the context of "Drug Development” and medical devices, solid acids like RDP are
investigated for implantable fuel cells or sensors.

¢ Challenge: Pure RDP decomposes before melting.

¢ Solution: Researchers utilize Solid Solutions (e.g.,

) to stabilize the superprotonic phase, allowing high proton conductivity (
) at intermediate temperatures (

), which is vital for next-gen electrochemical sensors.

Visualization: Phase Behavior & Conductivity
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Conductivity Regimes

Ferroelectric Phase
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Decomposition Superprotonic Phase
(Dehydration to RbPO3) (Cubic, High Conductivity)
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Click to download full resolution via product page

Caption: Phase transition logic of RDP, highlighting the divergence between decomposition and
superprotonic conductivity at high temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576540/docs#technical-guide-rbh-po-rubidium-
dihydrogen-phosphate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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